Cas no 1196474-72-2 (4-(3-Nitro-phenoxy)-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde)

• Product Name: 4-(3-Nitro-phenoxy)-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde
• CAS No: 1196474-72-2
• MF: C₁₉H₂₀BNO₆
• MW: 369.176205635071
• CID: 2113890
• Update Time: 2023-08-04

4-(3-Nitro-phenoxy)-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-nitrophenoxy)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzaldehyde
• ADTHDECFRYAVSI-UHFFFAOYSA-N
• 4-(3-nitro-phenoxy)-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde
• 4-(3-Nitro-phenoxy)-2-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzaldehyde

• Inchi： 1S/C19H20BNO6/c1-18(2)19(3,4)27-20(26-18)17-11-16(9-8-13(17)12-22)25-15-7-5-6-14(10-15)21(23)24/h5-12H,1-4H3
• InChI Key： ADTHDECFRYAVSI-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=CC=2C=O)OC2C=CC=C(C=2)[N+](=O)[O-])OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 547
• Topological Polar Surface Area: 90.6